Cas no 2803855-65-2 (3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine dihydrochloride)

3-Methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine dihydrochloride is a heterocyclic organic compound featuring an imidazo[1,5-a]pyridine core with a methyl substituent at the 3-position and an amine functional group at the 7-position. The dihydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and chemical research applications. Its rigid bicyclic structure and amine functionality render it a valuable intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules targeting central nervous system disorders or enzyme modulation. The compound’s high purity and well-defined chemical properties ensure reproducibility in synthetic and biological studies. Its structural features also facilitate derivatization for structure-activity relationship investigations.
3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine dihydrochloride structure
2803855-65-2 structure
Product Name:3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine dihydrochloride
CAS No:2803855-65-2
MF:C8H15Cl2N3
MW:224.130799531937
CID:6191461
PubChem ID:165671568
Update Time:2025-08-05

3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • EN300-37443612
    • 3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine dihydrochloride
    • 2803855-65-2
    • Inchi: 1S/C8H13N3.2ClH/c1-6-10-5-8-4-7(9)2-3-11(6)8;;/h5,7H,2-4,9H2,1H3;2*1H
    • InChI Key: NJJHXUPOKGNPKL-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N12C(C)=NC=C1CC(CC2)N

Computed Properties

  • Exact Mass: 223.0643029g/mol
  • Monoisotopic Mass: 223.0643029g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8Ų

3-methyl-5H,6H,7H,8H-imidazo[1,5-a]pyridin-7-amine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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